
Proper Disposal of Ortetamine: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Ortetamine

Cat. No.: B1605716 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Ortetamine (also known as 2-methylamphetamine). As a Schedule II controlled substance in

the United States, Ortetamine is subject to stringent regulations governing its handling and

disposal to prevent diversion and ensure safety. Researchers, scientists, and drug

development professionals must adhere to institutional and federal guidelines. This guide

outlines the necessary procedural steps for compliant disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, consult your institution's Environmental Health and

Safety (EHS) department and review the Safety Data Sheet (SDS) for Ortetamine.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

Ventilation: Handle Ortetamine in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.

Controlled Substance Regulations: Be aware that Ortetamine is an isomer of

Methamphetamine and is classified as a Schedule II controlled substance in the United

States[1]. Unauthorized disposal is a violation of federal law.

Quantitative Data for Ortetamine Hydrochloride
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The following table summarizes key quantitative data for Ortetamine hydrochloride. This

information is useful for understanding its physical properties and for preparing it for transfer to

a licensed disposal facility.

Property Value

Molecular Formula C₁₀H₁₅N • HCl

Formula Weight 185.7 g/mol

Solubility
DMF: 30 mg/mLDMSO: 30 mg/mLEthanol: 20

mg/mLPBS (pH 7.2): 10 mg/mL[2]

Appearance Crystalline solid[2]

Storage Temperature -20°C[2]

Experimental Protocols: Compliant Disposal
Procedure
Due to its status as a Schedule II controlled substance, Ortetamine cannot be disposed of

through standard laboratory chemical waste streams (e.g., sink disposal or mixing with other

chemical waste). The following step-by-step procedure outlines the mandatory process for its

legal and safe disposal.

1. Initial Assessment and Segregation:

Identify all Ortetamine materials designated for disposal. This includes expired, unwanted,
or contaminated pure substances, as well as solutions and contaminated labware (e.g., vials,
syringes).
Segregate these materials from active inventory in a secure, locked storage location as
required for Schedule II substances.
Clearly label all containers with "For Disposal" to prevent accidental use.

2. Contact Environmental Health and Safety (EHS):

Notify your institution's EHS office to initiate the disposal process for a controlled substance.
They will provide specific guidance and necessary documentation.
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Do not attempt to chemically neutralize or destroy the Ortetamine yourself. Advanced
oxidation processes or other chemical degradation methods are not suitable for laboratory
disposal by researchers and may violate regulations.

3. Documentation and Inventory:

Accurately record the quantity of Ortetamine to be disposed of in your controlled substance
logbook.
Complete any required institutional or federal forms, such as the DEA Form 41 ("Registrants
Inventory of Drugs Surrendered"), as directed by your EHS office.

4. Transfer to a Reverse Distributor:

Your EHS department will coordinate with a DEA-registered reverse distributor for the
collection and destruction of the Ortetamine.
Prepare the material for pickup as instructed by EHS. This may involve placing it in a specific
container provided by the disposal vendor.

5. Final Record Keeping:

Obtain and retain all documentation from the reverse distributor confirming the receipt and
destruction of the controlled substance.
Update your inventory records to reflect the final disposal.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the required workflow for the compliant disposal of

Ortetamine.

Caption: Compliant Disposal Workflow for Ortetamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605716#ortetamine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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